Cas no 2680732-61-8 (5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde)

• Product Name: 5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde
• CAS No: 2680732-61-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 6208424
• PubChem ID: 165940896
• Update Time: 2025-06-22

5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-1,3-oxazole-4-carbaldehyde
• EN300-28270723
• 2680732-61-8
• 5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde

• Inchi： 1S/C7H8N2O2/c10-3-6-7(11-4-9-6)5-1-8-2-5/h3-5,8H,1-2H2
• InChI Key： KYZANYDLQOZTKF-UHFFFAOYSA-N
• SMILES： O1C=NC(C=O)=C1C1CNC1

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2680732-61-8 and Product Name: 5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde

The compound with the CAS number 2680732-61-8 and the product name 5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The molecule combines an azetidine ring with a 1,3-oxazole core, terminated with an aldehyde group at the 4-position. Such structural motifs are particularly intriguing because they can serve as versatile scaffolds for the development of novel bioactive molecules.

The 5-(Azetidin-3-yl)-1,3-oxazole framework is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets in a manner that promotes favorable pharmacokinetic and pharmacodynamic properties. The presence of the aldehyde group (4-carbaldehyde) further enhances the compound's reactivity, making it a valuable intermediate for various synthetic transformations. These attributes have positioned this compound as a promising candidate for further exploration in both academic and industrial research settings.

Recent studies have highlighted the importance of heterocyclic compounds in addressing complex biological challenges. The azetidine ring, a five-membered saturated nitrogen-containing heterocycle, is particularly notable for its prevalence in biologically active natural products and synthetic drugs. Its structural flexibility allows for diverse functionalization, enabling researchers to tailor its properties for specific applications. In contrast, the 1,3-oxazole scaffold is recognized for its stability and ability to engage with biological macromolecules through hydrogen bonding and hydrophobic interactions. The combination of these two motifs in 5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde creates a unique chemical entity with potential therapeutic relevance.

The aldehyde functionality at the 4-position of the oxazole ring (4-carbaldehyde) is particularly significant from a synthetic chemistry perspective. Aldehydes are versatile handles that can undergo condensation reactions with nucleophiles such as amines or hydrazines, leading to the formation of imines or hydrazones. These derivatives can then be further modified to generate more complex structures. For instance, recent research has demonstrated that aldehydes like this one can be used to construct Schiff bases, which have shown promise as antimicrobial and anti-inflammatory agents. The ability to derivatize 5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde in this manner opens up numerous possibilities for generating novel compounds with tailored biological activities.

In the realm of drug discovery, heterocyclic aldehydes are increasingly recognized for their potential as pharmacophores. The 5-(Azetidin-3-yl)-1,3-oxazole core has been investigated for its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. For example, modifications of this scaffold have been explored in efforts to develop inhibitors of kinases and other enzymes implicated in signal transduction pathways. The aldehyde group provides an additional point of interaction that can be exploited to enhance binding affinity and selectivity.

Advances in computational chemistry have also played a crucial role in understanding the properties of compounds like 5-(Azetidin-3-yl)-1,3-oxazole-4-carbaldehyde. Molecular modeling techniques allow researchers to predict how such molecules might interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying promising derivatives for synthesis and testing. Furthermore, virtual screening methods have been employed to identify potential binding partners for this compound within large databases of biological targets. Such approaches have accelerated the discovery process by narrowing down candidates that warrant further investigation.

The synthesis of 5-(Azetidin-3-yl)-1,3-oxazole derivatives remains an active area of research due to the challenges posed by constructing these complex heterocyclic systems efficiently and in high yield. Recent methodologies have focused on developing catalytic approaches that minimize side reactions and improve atom economy. Transition metal-catalyzed reactions have been particularly useful in this context, enabling the formation of carbon-nitrogen bonds under mild conditions. Additionally, biocatalytic methods using enzymes such as cytochrome P450 monooxygenases have been explored as alternative routes to constructing these motifs without relying on harsh chemical reagents.

The potential applications of 5-(Azetidin-3-yl)-1,3-oxazole derivatives extend beyond their use as intermediates in drug synthesis. These compounds have also been investigated for their role as probes in biochemical studies aimed at understanding enzyme mechanisms and ligand-receptor interactions. For instance, fluorescent derivatives of this scaffold can be used to monitor protein-protein interactions or track metabolic processes within cells. Such applications underscore the versatility of these molecules and highlight their importance not only as therapeutic agents but also as tools for fundamental research.

As our understanding of biology continues to evolve at an unprecedented pace, so too does our capacity to design molecules that interact with biological systems in sophisticated ways. The compound 2680732-61-8, specifically referred to by its product name 5-(Azetidin-3-yli)-1H-indole, exemplifies this trend toward rational molecular design based on structural principles derived from natural products and computational predictions. By leveraging insights from interdisciplinary fields such as organic chemistry, biochemistry, and computational biology, we can continue to develop novel compounds like this one that address unmet medical needs more effectively than ever before.